Bisphenol P

• IUPAC Name: 4-[2-[4-[2-(4-hydroxyphenyl)propan-2-yl]phenyl]propan-2-yl]phenol
• InChI: InChI=1S/C24H26O2/c1-23(2,19-9-13-21(25)14-10-19)17-5-7-18(8-6-17)24(3,4)20-11-15-22(26)16-12-20/h5-16,25-26H,1-4H3
• InChI Key: GIXXQTYGFOHYPT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=C(C=C1)C(C)(C)C2=CC=C(C=C2)O)C3=CC=C(C=C3)O
• Molecular Formula: C24H26O2
• DSSTOX Substance ID: DTXSID0058693
• Molecular Weight: 346.5 g/mol
• CAS RN: 2167-51-3

Description

Bisphenol P (BPA) is an organic synthetic compound that is widely used in the manufacture of plastics, medical devices, and electronic devices. It is a component of hard plastics and epoxy resins. BPA can contaminate food, beverage, air, and soil, and it accumulates in several human tissues and organs.

Synthesis Analysis

Bisphenols are a large family of chemicals commonly used in the manufacture of numerous consumer products. They are important industrial chemicals used as plasticizers in epoxy resins, polyvinyl, and polycarbonate plastics. The most widely used is bisphenol A (BPA) and it has attracted relevant attention by the scientific community for its toxicity.

Molecular Structure Analysis

The molecular formula of Bisphenol P is C6H4[C(CH3)2C6H4OH]2 and its molecular weight is 346.46.

Chemical Reactions Analysis

Bisphenols are widely used in the manufacture of plastics. The development of reliable analytical methods is key in the field of public health surveillance to obtain biomonitoring data to determine what BPs are reaching people’s bodies. The main instrumental techniques used are liquid and gas chromatography coupled with mass spectrometry.

Scientific Research Applications

Endocrine Disruption Research

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Inflammation Studies

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Environmental Impact Studies

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Industrial Applications

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Food Packaging and Storage

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Carcinogenic Potential Research

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Mechanism of Action

Target of Action

Bisphenol P, like its analog Bisphenol A (BPA), is known to interact with estrogen receptors (ERs) in the body . It acts as a partial agonist of ERs, activating the N-terminal activation function 1 . This interaction with ERs is a key aspect of Bisphenol P’s mechanism of action.

Mode of Action

Bisphenol P interacts with its targets, the estrogen receptors, in a manner that differs from the natural hormone 17-β estradiol . The compound can act as a weak agonist or antagonist on these receptors, depending on the specific context . This dual mode of action allows Bisphenol P to influence a variety of physiological processes.

Biochemical Pathways

Bisphenol P, through its interaction with estrogen receptors, can affect several biochemical pathways. It has been shown to influence protein synthesis, amino acid metabolism, and energy metabolism . These effects can lead to changes in cellular function and potentially contribute to various health effects.

Pharmacokinetics

It is known that bisphenols, in general, undergo glucuronidation, a major elimination process that converts these compounds into hydrophilic molecules that are excreted in the urine .

Result of Action

The molecular and cellular effects of Bisphenol P’s action are diverse and can vary depending on the specific context. For example, Bisphenol P has been shown to affect glucose metabolism, onset and progression of several tumors, and immune function by binding different receptors, modulating transcription factors, and inducing epigenetic changes .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Bisphenol P. For instance, the compound’s effects can be influenced by its concentration in the environment, as well as by the presence of other chemicals . Additionally, Bisphenol P can be released into the environment from various sources, including manufacturing plant effluent discharge .

Safety and Hazards

Exposure to BPA is a concern because of the possible health effects on the brain and prostate gland of fetuses, infants, and children. It can also affect children’s behavior. BPA can contaminate food, beverage, air, and soil, and it accumulates in several human tissues and organs.

Future Directions

Future investigations based on knowledge gaps include mechanistic studies in the central nervous system of zebrafish to address neurotoxicity, behavioral assays in zebrafish that assess the effects of BPF on anxiolytic, social, and fear-related behaviors, and studies that broaden understanding of potential endocrine.

Synthesis routes and methods

Procedure details

The polycarbonates may, of course, be branched by incorporating small quantities of polyhydroxyl compounds, e.g. 0.05 to 2.0 mols percent (based on the quantity of bisphenols). Polycarbonates of this kind have been described, e.g. in German Offenlegungsschriften No. 1,570,533; 2,116,974 and 2,113,347, in British Patents No. 885,442 and 1,079,821 and in U.S. Pat. No. 3,544,514. The following are some of the polyhydroxyl compounds which are suitable for this purpose: Phloroglucinol, 4,6-dimethyl-2,4,6-tri-(4-hydroxyphenyl)-heptene-(2), 4,6-dimethyl-2,4,6-tri-(4-hydroxyphenyl)-heptane, 1,3,5-tri-(4-hydroxyphenyl)-benzene, 1,1,1-tri-(4-hydroxyphenyl)-ethane, tri-(4-hydroxyphenyl)-phenyl-methane, 2,2-bis-[4,4-(4,4'-dihydroxydiphenyl)-cyclohexyl]-propane, 2,4-bis-(4-hydroxyphenyl-4-isopropyl)-phenol,2,6-bis-(2'-hydroxy-5'-methyl-benzyl)-4-methylphenol, 2,4-dihydroxybenzoic acid, 2-(4-hydroxyphenyl)-2-(2,4-dihydroxyphenyl)-propane and 1,4-bis-(4',40"-dihydroxytriphenyl-methyl)-benzene.